N-(4-ethylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[3-[(3-methoxyphenyl)methyl]-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C30H28N4O3S/c1-3-20-12-14-23(15-13-20)32-26(35)19-38-30-33-27-25(22-9-5-4-6-10-22)17-31-28(27)29(36)34(30)18-21-8-7-11-24(16-21)37-2/h4-17,31H,3,18-19H2,1-2H3,(H,32,35)
• InChI Key: AMGSOFVODSNGAC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC(=CC=C4)OC)NC=C3C5=CC=CC=C5
• Molecular Formula: C30H28N4O3S
• Molecular Weight: 524.6 g/mol

Description

N-(4-ethylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C30H28N4O3S and its molecular weight is 524.64. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antitumor Applications

Compounds similar to the requested molecule, especially those containing pyrimidine and pyrrolopyrimidine moieties, have been extensively researched for their anticancer properties. For example, derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide have shown appreciable cancer cell growth inhibition against several cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020). Similarly, classical and nonclassical analogues of pyrrolo[2,3-d]pyrimidines have been synthesized as potential dihydrofolate reductase (DHFR) inhibitors, highlighting their application in treating diseases caused by pathogens in immunocompromised patients (Gangjee et al., 2007).

Enzyme Inhibition for Therapeutic Purposes

Research on pyrazole-acetamide derivatives has also revealed significant antioxidant activity, suggesting their utility in combating oxidative stress-related conditions (Chkirate et al., 2019). Moreover, derivatives like bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) have been evaluated as glutaminase inhibitors, offering a therapeutic approach to cancer treatment by inhibiting a key enzyme involved in tumor cell proliferation (Shukla et al., 2012).

Molecular Design and Synthesis

The synthesis and evaluation of novel molecules containing pyrimidine and pyrrolopyrimidine scaffolds have facilitated the discovery of compounds with promising biological activities. These studies underscore the importance of chemical synthesis in drug development, enabling the design of molecules with specific therapeutic targets (Hafez & El-Gazzar, 2017).